Cas no 31936-99-9 (3-Thiophenecarboxylicacid, 2-(3-thienylmethyl)-)
31936-99-9 structure
Product Name:3-Thiophenecarboxylicacid, 2-(3-thienylmethyl)-
CAS No:31936-99-9
MF:C10H8O2S2
MW:224.299320220947
CID:320879
PubChem ID:315642
Update Time:2025-04-19
3-Thiophenecarboxylicacid, 2-(3-thienylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Thiophenecarboxylicacid, 2-(3-thienylmethyl)-
- 2-(thiophen-3-ylmethyl)thiophene-3-carboxylic acid
- 2-((thiophen-3-yl)methyl)thiophene-3-carboxylic acid
- 2,3'-Dithienylmethan-3-carbonaeure
- 2-thiophen-3-ylmethyl-thiophene-3-carboxylic acid
- AC1L7S4P
- CTK1C6128
- NSC241140
- SureCN4428275
- DTXSID50311315
- 31936-99-9
- NSC-241140
- SCHEMBL4428275
-
- Inchi: 1S/C10H8O2S2/c11-10(12)8-2-4-14-9(8)5-7-1-3-13-6-7/h1-4,6H,5H2,(H,11,12)
- InChI Key: WFWBMALCUUREHE-UHFFFAOYSA-N
- SMILES: S1C=CC(C(=O)O)=C1CC1=CSC=C1
Computed Properties
- Exact Mass: 223.99664
- Monoisotopic Mass: 223.997
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 93.8Ų
Experimental Properties
- Density: 1.399
- Boiling Point: 379.4°Cat760mmHg
- Flash Point: 183.2°C
- Refractive Index: 1.661
- PSA: 37.3
- LogP: 3.09860
3-Thiophenecarboxylicacid, 2-(3-thienylmethyl)- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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